2-oxo-N-(4-(3-oxo-3-((pyridin-3-ylmethyl)amino)propyl)thiazol-2-yl)-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: 2-oxo-N-[4-[3-oxo-3-(pyridin-3-ylmethylamino)propyl]-1,3-thiazol-2-yl]-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C18H17N5O3S/c24-15(21-10-12-3-1-7-19-9-12)6-5-13-11-27-18(22-13)23-17(26)14-4-2-8-20-16(14)25/h1-4,7-9,11H,5-6,10H2,(H,20,25)(H,21,24)(H,22,23,26)
• InChI Key: IPHHYQOLSHQEMZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)CNC(=O)CCC2=CSC(=N2)NC(=O)C3=CC=CNC3=O
• Molecular Formula: C18H17N5O3S
• Molecular Weight: 383.4 g/mol

Description

2-oxo-N-(4-(3-oxo-3-((pyridin-3-ylmethyl)amino)propyl)thiazol-2-yl)-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C18H17N5O3S and its molecular weight is 383.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Heterocyclic Chemistry

The synthesis of new thiazolo[3,2-a]pyridines and related heterocyclic systems has been explored for their potential applications in medicinal chemistry. For instance, the creation of polycyclic heterocycles containing condensed pyrimidine and triazine rings from 2,7-disubstituted 5-amino-6,8-dicyano-2,3-dihydro-3-oxo thiazolo[3,2-a]pyridines indicates a methodological advancement in the synthesis of complex molecules that could be analogous to the compound (M S al-Thebeiti, 2000). These synthesized compounds were also tested for antifungal properties, suggesting a potential biological application.

Antimicrobial and Antifungal Activity

Compounds containing thiazole and oxazole moieties, similar to the structural features of the query compound, have shown moderate antibacterial activity against various Gram-positive and Gram-negative bacteria, as well as antifungal activity against fungi and yeast (M. Stanchev et al., 1999). This suggests that the compound , by virtue of containing a thiazol-2-yl group, may also possess antimicrobial or antifungal properties, warranting further investigation.

Non-linear Optical (NLO) Properties and Anticancer Activity

Research on structurally complex compounds, including those with pyridine and carboxamide groups, has also delved into their physical properties and potential therapeutic applications. For example, the synthesis and characterization of compounds through experimental and computational studies have led to insights into their non-linear optical properties and the exploration of their binding modes, indicating potential for inhibition of tubulin polymerization and anticancer activity (R. Jayarajan et al., 2019). These findings point to the multifaceted utility of such compounds in both materials science and oncology research.